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molecular formula C6H7N<br>C5H4N(CH3)<br>C6H7N B031789 2-Methylpyridine CAS No. 109-06-8

2-Methylpyridine

Cat. No. B031789
CAS RN: 109-06-8
M. Wt: 93.13 g/mol
InChI Key: BSKHPKMHTQYZBB-UHFFFAOYSA-N
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Patent
US05952258

Procedure details

Specifically, Examples of the above-described U.S. Pat. No. 4,861,894 describe that the pyridine bases are synthesized using acetaldehyde and formaldehyde as starting materials to obtain pyridine yield of 47% and picoline yield of 17% (total yield of 61%). Furthermore, Japanese Patent Publication Kokoku No. 92368/1994 [Japanese Patent Publication Kokai No. 181256/1987] and Japanese Patent Publication Kokoku No. 92369/1994 [Japanese Patent Publication Kokai No. 139168/1988] describe processes in which there are employed zeolites in or on to which Tl, Co, and Pb compounds are carried.
Name
acetaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
picoline
Yield
17%
Name
pyridine
Yield
47%

Identifiers

REACTION_CXSMILES
[CH:1](=O)[CH3:2].C=O.[N:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1>>[N:6]1[CH:7]=[CH:8][CH:9]=[CH:10][C:1]=1[CH3:2].[N:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1

Inputs

Step One
Name
acetaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)=O
Step Two
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Three
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
are synthesized

Outcomes

Product
Name
picoline
Type
product
Smiles
N1=C(C=CC=C1)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 17%
Name
pyridine
Type
product
Smiles
N1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 47%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05952258

Procedure details

Specifically, Examples of the above-described U.S. Pat. No. 4,861,894 describe that the pyridine bases are synthesized using acetaldehyde and formaldehyde as starting materials to obtain pyridine yield of 47% and picoline yield of 17% (total yield of 61%). Furthermore, Japanese Patent Publication Kokoku No. 92368/1994 [Japanese Patent Publication Kokai No. 181256/1987] and Japanese Patent Publication Kokoku No. 92369/1994 [Japanese Patent Publication Kokai No. 139168/1988] describe processes in which there are employed zeolites in or on to which Tl, Co, and Pb compounds are carried.
Name
acetaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
picoline
Yield
17%
Name
pyridine
Yield
47%

Identifiers

REACTION_CXSMILES
[CH:1](=O)[CH3:2].C=O.[N:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1>>[N:6]1[CH:7]=[CH:8][CH:9]=[CH:10][C:1]=1[CH3:2].[N:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1

Inputs

Step One
Name
acetaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)=O
Step Two
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Three
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
are synthesized

Outcomes

Product
Name
picoline
Type
product
Smiles
N1=C(C=CC=C1)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 17%
Name
pyridine
Type
product
Smiles
N1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 47%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05952258

Procedure details

Specifically, Examples of the above-described U.S. Pat. No. 4,861,894 describe that the pyridine bases are synthesized using acetaldehyde and formaldehyde as starting materials to obtain pyridine yield of 47% and picoline yield of 17% (total yield of 61%). Furthermore, Japanese Patent Publication Kokoku No. 92368/1994 [Japanese Patent Publication Kokai No. 181256/1987] and Japanese Patent Publication Kokoku No. 92369/1994 [Japanese Patent Publication Kokai No. 139168/1988] describe processes in which there are employed zeolites in or on to which Tl, Co, and Pb compounds are carried.
Name
acetaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
picoline
Yield
17%
Name
pyridine
Yield
47%

Identifiers

REACTION_CXSMILES
[CH:1](=O)[CH3:2].C=O.[N:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1>>[N:6]1[CH:7]=[CH:8][CH:9]=[CH:10][C:1]=1[CH3:2].[N:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1

Inputs

Step One
Name
acetaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)=O
Step Two
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Three
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
are synthesized

Outcomes

Product
Name
picoline
Type
product
Smiles
N1=C(C=CC=C1)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 17%
Name
pyridine
Type
product
Smiles
N1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 47%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05952258

Procedure details

Specifically, Examples of the above-described U.S. Pat. No. 4,861,894 describe that the pyridine bases are synthesized using acetaldehyde and formaldehyde as starting materials to obtain pyridine yield of 47% and picoline yield of 17% (total yield of 61%). Furthermore, Japanese Patent Publication Kokoku No. 92368/1994 [Japanese Patent Publication Kokai No. 181256/1987] and Japanese Patent Publication Kokoku No. 92369/1994 [Japanese Patent Publication Kokai No. 139168/1988] describe processes in which there are employed zeolites in or on to which Tl, Co, and Pb compounds are carried.
Name
acetaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
picoline
Yield
17%
Name
pyridine
Yield
47%

Identifiers

REACTION_CXSMILES
[CH:1](=O)[CH3:2].C=O.[N:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1>>[N:6]1[CH:7]=[CH:8][CH:9]=[CH:10][C:1]=1[CH3:2].[N:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1

Inputs

Step One
Name
acetaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)=O
Step Two
Name
formaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=O
Step Three
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
are synthesized

Outcomes

Product
Name
picoline
Type
product
Smiles
N1=C(C=CC=C1)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 17%
Name
pyridine
Type
product
Smiles
N1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 47%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.